Cas no 1261927-20-1 (3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261927-20-1
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• MDL: MFCD18319716
• CID: 2763993
• PubChem ID: 53225634
• Update Time: 2025-05-20

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-4-HYDROXYPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18319716
• 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95%
• 3'-Fluoro-4'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261927-20-1
• DTXSID70689366
• 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319716
• Inchi： 1S/C14H11FO4/c1-19-11-5-9(4-10(6-11)14(17)18)8-2-3-13(16)12(15)7-8/h2-7,16H,1H3,(H,17,18)
• InChI Key： UAYDQSJXZXXICD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC)O

Computed Properties

• Exact Mass: 262.06413699Da
• Monoisotopic Mass: 262.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic Acid: A Comprehensive Overview

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, also known by its CAS registry number CAS No. 1261927-20-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid is characterized by a benzoic acid core with substituents at the 3 and 5 positions. The 3-position bears a fluorine atom and a hydroxyl group, while the 5-position is substituted with a methoxy group. This arrangement imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds like CAS No. 1261927-20-1 in drug discovery. Fluorine substitution often enhances the lipophilicity and bioavailability of molecules, which are critical factors in pharmaceutical design. The hydroxyl group at the 4-position of the phenyl ring further contributes to hydrogen bonding capabilities, potentially enhancing the compound's solubility and interaction with biological targets.

In terms of synthesis, researchers have developed efficient methods to prepare 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid. One common approach involves Suzuki coupling reactions, where aryl halides are coupled with boronic acids under palladium catalysis. This method allows for precise control over the substitution pattern and ensures high yields of the desired product.

The methoxy group at the 5-position plays a crucial role in modulating the electronic properties of the molecule. Methoxy substitution typically acts as an electron-donating group, which can influence reactivity in both chemical and biological systems. Recent investigations have explored the use of this compound as a precursor for more complex molecules, such as fluorescent dyes and bioactive agents.

In materials science, CAS No. 1261927-20-1 has shown promise as a building block for advanced materials like organic semiconductors and sensors. Its aromatic structure provides stability and conjugation, which are essential for electronic applications. Researchers have reported that derivatives of this compound exhibit favorable charge transport properties, making them candidates for next-generation electronic devices.

Beyond its chemical applications, this compound has also been studied for its potential in environmental chemistry. Its ability to interact with metal ions through coordination has led to explorations in water treatment technologies. Recent studies suggest that it could serve as an effective adsorbent for heavy metal ions in contaminated water systems.

The combination of fluorine substitution and hydroxymethoxy groups makes 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid a unique compound with diverse functional groups that can be exploited for various purposes. Its modular structure allows chemists to modify it further by introducing additional substituents or functional groups, thereby expanding its utility across different fields.

In conclusion, CAS No. 1261927-20-1, or 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, stands out as a valuable compound with significant potential in multiple domains. From drug discovery to materials science and environmental chemistry, its versatile structure continues to inspire innovative research directions. As advancements in synthetic methods and characterization techniques unfold, we can expect even more exciting applications for this compound in the future.